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Compound of Interest

Compound Name: Wofasteril

Cat. No.: B1220858

Wofasteril Material Compatibility Technical
Support Center

This technical support center provides guidance on the material compatibility of Wofasteril®
with common laboratory plastics. For researchers, scientists, and drug development
professionals, ensuring the integrity of laboratory equipment is critical for reliable experimental
outcomes.

Frequently Asked Questions (FAQs)

Q1: What is Wofasteril and what are its active ingredients?

Wofasteril is a disinfectant and sterilant solution. Its primary active ingredients are peracetic
acid (PAA) and hydrogen peroxide (H202). The compatibility of laboratory plastics with
Wofasteril is largely determined by their resistance to these strong oxidizing agents.

Q2: Is Wofasteril compatible with my plastic labware?

The compatibility of Wofasteril with plastic labware depends on the type of plastic, the
concentration of the Wofasteril solution, the contact time, and the temperature. Some plastics
may degrade, swell, or become brittle upon prolonged exposure. Always consult the
manufacturer's guidelines and, when in doubt, perform a spot test on a non-critical surface
before widespread use.[1][2][3][4]
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Q3: What are the general compatibility ratings for common laboratory plastics with Wofasteril's
active ingredients?

The following table summarizes the general chemical resistance of common laboratory plastics
to peracetic acid and hydrogen peroxide, the active components of Wofasteril. Note that these
are general guidelines, and compatibility can be affected by factors such as concentration,
temperature, and exposure duration.[5][6][7][8][O][10][11][12][13][14][15][16][17][18][19][20]

Table 1: Chemical Compatibility of Common Laboratory Plastics with Wofasteril Active
Ingredients
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Plastic Material

Chemical
Resistance to
Peracetic Acid
(PAA)

Chemical
Resistance to
Hydrogen Peroxide
(H202)

General
Recommendation
for Wofasteril Use

Polyethylene (PE)

Good to Excellent

Excellent

Suitable for most

applications.

Polypropylene (PP)

Good to Limited

Excellent

Generally Suitable,
but long-term
exposure may cause
some degradation.[6]
[10][21][22]

Polystyrene (PS)

Limited to Poor

Good to Limited

Not Recommended
for prolonged contact.
May cause crazing or
cracking.[8][14][17]
[23]

Polycarbonate (PC)

Limited to Poor

Good

Not Recommended.
Prone to stress
cracking and chemical
attack.[24][25][26][27]
[28]

Polyvinyl Chloride
(PVC)

Limited

Good

Use with Caution.
Plasticized PVC may
be more susceptible
to degradation.[6][11]
[29][30]

Rating Key:

e Excellent: No effect.

o Good: Minor effect, slight discoloration or swelling.

o Limited: Moderate effect, not recommended for continuous use.
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» Poor/Not Recommended: Severe effect, significant degradation.
Q4: How can | test the compatibility of Wofasteril with my specific labware?

It is highly recommended to perform a compatibility test under your specific experimental
conditions. A general protocol for this is provided in the "Experimental Protocols" section below.
The manufacturer of Wofasteril also suggests testing on an inconspicuous area first.[1][4]

Troubleshooting Guide

Issue Possible Cause Recommended Action
Chemical incompatibility. The Immediately discontinue use of
Plasticware appears cloudy, plastic may be polystyrene or the affected plasticware with
crazed, or cracked after polycarbonate, which have Wofasteril. Switch to a more
disinfection. poor resistance to the active compatible plastic such as
ingredients of Wofasteril. polyethylene or polypropylene.
Material degradation. Replace the tubing with a more

) ) ) Prolonged exposure or use at chemically resistant option.
Plastic tubing becomes brittle

elevated temperatures can Consider the concentration of
and cracks. _ _

accelerate the aging of some Wofasteril and the contact

plastics. time.

L ] Plasticizer leaching or surface Reduce the contact time with
Disinfected surfaces feel sticky ) ) ) ) )
ft degradation. This can be Wofasteril. If the issue persists,
or soft.
common with flexible PVC. switch to a different plastic.

Verify the compatibility of your
plasticware. Consider using
) Leaching of chemicals from the  plastics with higher chemical
Unexpected experimental o ) ]
o ] plastic into the experimental resistance, such as PTFE for
results after disinfection. ) N o
solution. critical applications, although
Wofasteril compatibility should

still be verified.

Experimental Protocols

Protocol: Assessing Material Compatibility of Laboratory Plastics with Wofasteril
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This protocol is based on the principles of ASTM D543 - Standard Practices for Evaluating the
Resistance of Plastics to Chemical Reagents.[10][13][31]

1. Materials:

o Samples of the plastic material to be tested (e.g., cut pieces of labware, test strips).
» Wofasteril solution at the intended use-concentration.

o Control solution (e.g., deionized water).

e Sealed containers for immersion.

o Calipers and analytical balance.

¢ Visual inspection tools (e.g., magnifying glass).

2. Procedure:

« Initial Measurements: For each plastic sample, measure and record its dimensions, weight,
and visual appearance (color, transparency, surface texture).

» Immersion: Place the plastic samples in sealed containers with the Wofasteril solution. For
the control group, place samples in containers with the control solution. Ensure samples are
fully submerged.

o Exposure: Maintain the containers at the intended operating temperature for a specified
period (e.g., 24, 48, or 72 hours, or longer to simulate prolonged use).

o Post-Exposure Analysis:

o Carefully remove the samples from the solutions and rinse with deionized water.

e Dry the samples thoroughly.

o Re-measure the dimensions and weight of each sample.

 Visually inspect for any changes such as swelling, discoloration, crazing, cracking, or
softening.

e Data Interpretation: Compare the post-exposure measurements and observations with the
initial data. Significant changes in weight, dimensions, or appearance indicate material
incompatibility.

Visualizations
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For Critical Applications

No/Uncertain
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Caption: Workflow for assessing Wofasteril compatibility with lab plastics.
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Caption: Troubleshooting guide for plastic degradation issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [material compatibility of Wofasteril with common
laboratory plastics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220858#material-compatibility-of-wofasteril-with-
common-laboratory-plastics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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